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Compound of Interest

Compound Name: Zarilamid

Cat. No.: B1682402

Despite a comprehensive review of scientific literature, regulatory databases, and patent filings,
there is a significant lack of publicly available information regarding the environmental fate and
degradation of the fungicide Zarilamid. This scarcity of data prevents the development of an in-
depth technical guide as requested.

Zarilamid, a benzamide fungicide, is recognized for its activity against a broad spectrum of
Oomycete fungi.[1][2] Its mode of action involves the inhibition of nuclear division in the
germinating zoospore cysts of susceptible fungi.[1] However, detailed studies outlining its
behavior and persistence in various environmental compartments such as soil, water, and air
are not accessible in the public domain.

Information from available chemical databases primarily provides basic identification and
structural details. Zarilamid is chemically known as 4-chloro-N-
(cyanoethoxymethyl)benzamide, with the CAS Registry Number 84527-51-5.[3][4] While its
molecular formula (C11H11CIN202) and structure are well-documented, crucial environmental
parameters like its half-life in soil and water, potential for bioaccumulation, and mobility
characteristics have not been published.[3][4][5]

A notable resource, the Pesticide Properties DataBase (PPDB) from the Agriculture &
Environment Research Unit (AERU), explicitly states that significant data for the environmental
fate of Zarilamid are missing.[5] This includes critical endpoints required for a thorough
environmental risk assessment, such as:

e Hydrolysis: The rate and pathway of degradation in water at different pH levels.
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» Photolysis: The potential for degradation by sunlight in both aquatic and terrestrial
environments.

e Soil Metabolism: The rate and byproducts of microbial breakdown in soil under aerobic and
anaerobic conditions.

e Aquatic Biodegradation: The extent and rate of degradation by microorganisms in water and
sediment.

Searches of regulatory agency websites, including the U.S. Environmental Protection Agency
(EPA) and the European Food Safety Authority (EFSA), did not yield any publicly available risk
assessments or registration documents containing the required environmental fate data for
Zarilamid. Similarly, while Zarilamid is mentioned in numerous patents, these documents
focus on its synthesis, formulation, and fungicidal uses rather than its environmental
degradation pathways.[6][7][8][9][10][11][12]

Conclusion

The absence of empirical data on the environmental fate and degradation of Zarilamid makes
it impossible to fulfill the request for a detailed technical guide with quantitative data,
experimental protocols, and visualizations of degradation pathways. The information required
to assess its persistence, mobility, and potential for environmental exposure is not currently in
the public domain. Therefore, researchers, scientists, and drug development professionals
seeking this information are advised that such data may only be available through direct
contact with the manufacturer or in proprietary regulatory submissions that are not publicly
accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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